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Compound of Interest

Compound Name: O,O-Dimethyl-cannabigerol

Cat. No.: B571608 Get Quote

Despite a comprehensive search of scientific literature and databases, no studies detailing the

preliminary biological activity of O,O-Dimethyl-cannabigerol have been identified. As a result,

the creation of an in-depth technical guide, including quantitative data, experimental protocols,

and signaling pathway diagrams as requested, is not possible at this time.

O,O-Dimethyl-cannabigerol is a derivative of cannabigerol (CBG), a non-psychoactive

cannabinoid found in the Cannabis sativa plant. While extensive research has been conducted

on the biological effects of CBG, its O,O-dimethylated form does not appear to have been the

subject of published pharmacological investigation.

CBG, the parent compound, is the biosynthetic precursor to other well-known cannabinoids like

tetrahydrocannabinol (THC) and cannabidiol (CBD).[1][2] Scientific interest in CBG has grown,

with studies exploring its potential therapeutic applications.

Investigated Activities of the Parent Compound,
Cannabigerol (CBG)
For the scientific community, the biological activities of the parent compound, CBG, are well-

documented and may provide a starting point for any future investigation into its derivatives.

These activities include:

Anticancer Properties: CBG has been shown to inhibit the growth of various cancer cell lines,

including those of the colon, prostate, and breast.[3][4] It is believed to induce apoptosis
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(programmed cell death) and inhibit cell proliferation.[3][5]

Anti-inflammatory Effects: Studies suggest that CBG possesses anti-inflammatory properties,

potentially through the inhibition of cyclooxygenase (COX) enzymes.[4]

Neuroprotective Potential: Research indicates that CBG may have neuroprotective effects,

which could be relevant for neurodegenerative disorders.[6]

Antibacterial Activity: CBG has demonstrated antibacterial effects against various strains of

bacteria.[7]

CBG interacts with the endocannabinoid system, acting as a partial agonist at CB1 and CB2

receptors, and also interacts with other receptor systems, including transient receptor potential

(TRP) channels.[1][4]

It is crucial to emphasize that these findings pertain to cannabigerol (CBG) and cannot be

extrapolated to O,O-Dimethyl-cannabigerol. The addition of two methyl groups to the hydroxyl

groups of CBG would significantly alter its chemical properties, including its polarity, ability to

form hydrogen bonds, and overall three-dimensional shape. These changes would, in turn,

dramatically affect its binding to biological targets and its overall pharmacological activity.

Without dedicated in vitro and in vivo studies on O,O-Dimethyl-cannabigerol, any discussion

of its biological activity would be purely speculative. Researchers and drug development

professionals interested in this specific compound would need to conduct foundational

research to determine its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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